4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 4-methoxybenzenesulfonate

• IUPAC Name: [4-(7-methoxy-1-benzofuran-2-yl)-2-oxochromen-6-yl] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C25H18O8S/c1-29-16-6-9-18(10-7-16)34(27,28)33-17-8-11-21-19(13-17)20(14-24(26)31-21)23-12-15-4-3-5-22(30-2)25(15)32-23/h3-14H,1-2H3
• InChI Key: IYUWALNIKVEGKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)OC(=O)C=C3C4=CC5=C(O4)C(=CC=C5)OC
• Molecular Formula: C25H18O8S
• Molecular Weight: 478.5 g/mol

Description

4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 4-methoxybenzenesulfonate, also known as BML-284, is a synthetic compound that belongs to the family of chromenone derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in the synthesis and structural analysis of various derivatives. For example, a hydrate potassium derivative of a similar compound was synthesized, showing high selectivity and yield, and its structure was analyzed using X-ray crystallography, IR, and elemental analysis (Guo Ya-ning, 2009).
• Another study focused on synthesizing and characterizing new coumarin derivatives, including benzofuran and benzoxazol derivatives, and tested their in vitro antimicrobial activity (A. Al-Rifai et al., 2011).
• A study on N-[2-(6-Methoxy-2-oxo-2H-chromen-4-yl)-benzofuran-3-yl]-benzamide revealed its crystal and molecular structure, providing insights into its potential applications in pharmaceuticals (G. Anuradha et al., 2012).

Green Synthesis Techniques

• Research has been conducted on the eco-friendly synthesis of organic compounds based on benzofuran and chromone moieties, using solvent-free conditions. This approach highlights the environmental benefits and efficiency of green chemistry in synthesizing complex organic compounds (A. Abdel-Aziem et al., 2020).

Chemical Reactions and Pathways

• Studies have explored the chemical reactions of benzopyrans with lead(IV) acetate, leading to the formation of benzofuran and cyclohexadienone derivatives. These studies contribute to understanding the reaction pathways and mechanisms of these compounds (Kazu Kurosawa et al., 1980).

Novel Compound Synthesis

• Research has also focused on synthesizing novel compounds with the benzofuran moiety, such as 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones, which were tested for antimicrobial activity (Devender Mandala et al., 2013).

Antioxidant and Antimicrobial Properties

• Some studies have evaluated the antioxidant and antibacterial properties of 4-hydroxy-chromen-2-one derivatives, synthesizing new compounds and testing their effectiveness against various bacterial strains. These findings suggest potential therapeutic applications of these compounds (A. Behrami, Florent Dobroshi, 2019).